Cas no 1024726-59-7 ((E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one)
(E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-1,1,1-trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one
- (3E)-1,1,1-trifluoro-4-(thiophen-2-yl)-4-{[3-(trifluoromethyl)phenyl]amino}but-3-en-2-one
- (E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one
-
- MDL: MFCD00245512
- Inchi: 1S/C15H9F6NOS/c16-14(17,18)9-3-1-4-10(7-9)22-11(12-5-2-6-24-12)8-13(23)15(19,20)21/h1-8,22H/b11-8+
- InChI Key: ISLQYIWKJTXQTQ-DHZHZOJOSA-N
- SMILES: S1C=CC=C1/C(=C\C(C(F)(F)F)=O)/NC1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 487
- Topological Polar Surface Area: 57.3
(E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161795-1 g |
1,1,1-Trifluoro-4-(2-thienyl)-4-((3-(trifluoromethyl)phenyl)amino)but-3-en-2-one |
1024726-59-7 | 1g |
€211.30 | 2023-02-05 | ||
| abcr | AB161795-5 g |
1,1,1-Trifluoro-4-(2-thienyl)-4-((3-(trifluoromethyl)phenyl)amino)but-3-en-2-one |
1024726-59-7 | 5g |
€377.50 | 2023-02-05 | ||
| abcr | AB161795-10 g |
1,1,1-Trifluoro-4-(2-thienyl)-4-((3-(trifluoromethyl)phenyl)amino)but-3-en-2-one |
1024726-59-7 | 10g |
€482.50 | 2023-02-05 | ||
| Key Organics Ltd | MS-9979-1MG |
(3E)-1,1,1-trifluoro-4-(thiophen-2-yl)-4-{[3-(trifluoromethyl)phenyl]amino}but-3-en-2-one |
1024726-59-7 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-9979-5MG |
(3E)-1,1,1-trifluoro-4-(thiophen-2-yl)-4-{[3-(trifluoromethyl)phenyl]amino}but-3-en-2-one |
1024726-59-7 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-9979-10MG |
(3E)-1,1,1-trifluoro-4-(thiophen-2-yl)-4-{[3-(trifluoromethyl)phenyl]amino}but-3-en-2-one |
1024726-59-7 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-9979-20MG |
(3E)-1,1,1-trifluoro-4-(thiophen-2-yl)-4-{[3-(trifluoromethyl)phenyl]amino}but-3-en-2-one |
1024726-59-7 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-9979-50MG |
(3E)-1,1,1-trifluoro-4-(thiophen-2-yl)-4-{[3-(trifluoromethyl)phenyl]amino}but-3-en-2-one |
1024726-59-7 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-9979-100MG |
(3E)-1,1,1-trifluoro-4-(thiophen-2-yl)-4-{[3-(trifluoromethyl)phenyl]amino}but-3-en-2-one |
1024726-59-7 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| abcr | AB161795-1g |
1,1,1-Trifluoro-4-(2-thienyl)-4-((3-(trifluoromethyl)phenyl)amino)but-3-en-2-one; . |
1024726-59-7 | 1g |
€211.30 | 2024-06-10 |
(E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on (E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one
Introduction to (E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one (CAS No. 1024726-59-7)
The compound (E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one, identified by its CAS number 1024726-59-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a trifluoromethyl substituent and an anilino moiety, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with enhanced efficacy and reduced side effects. Among these compounds, those incorporating fluorine atoms have demonstrated particular promise. The trifluoromethyl group, in particular, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity. This feature has been extensively leveraged in the design of bioactive molecules targeting various therapeutic areas. The compound in question exemplifies this trend, as its structural design incorporates a trifluoromethyl group at a strategic position to optimize pharmacokinetic profiles.
The thiophene ring present in (E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one adds another layer of complexity and functionality. Thiophene derivatives are well-documented for their role in pharmaceuticals due to their ability to interact with biological targets in a manner that enhances drug potency. The specific arrangement of atoms within this heterocyclic ring influences the molecule's electronic properties and its potential interactions with biological receptors. This has led to extensive research into thiophene-based compounds as scaffolds for new therapeutic agents.
The anilino group further contributes to the compound's multifaceted nature. Aniline derivatives are widely used in medicinal chemistry due to their versatility and ability to form hydrogen bonds with biological targets. In this compound, the anilino moiety is connected to the butenone backbone through a carefully designed linker that maximizes its interaction potential with target proteins or enzymes. This strategic placement is crucial for achieving the desired pharmacological effects while minimizing off-target interactions.
Current research in the field of fluorinated heterocycles has highlighted the importance of understanding the electronic and steric effects of substituents on molecular behavior. Studies have shown that the presence of electron-withdrawing groups like trifluoromethyl can significantly alter the conformation and reactivity of molecules. This phenomenon is particularly relevant for (E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one, as it influences how the molecule interacts with biological systems. By leveraging computational modeling and experimental techniques, researchers aim to elucidate these interactions at a molecular level.
One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The combination of structural features such as the trifluoromethyl group, thiophene ring, and anilino moiety suggests that it may exhibit dual functionality or target multiple pathways simultaneously. Such multifaceted approaches are increasingly favored in drug development due to their ability to provide synergistic therapeutic effects. Preliminary studies have hinted at its potential utility in modulating pathways associated with inflammation and neurodegeneration, areas where there is a significant unmet need for novel therapeutics.
The synthesis of (E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions and transition metal catalysis have been instrumental in building the intricate framework of this compound. These methods allow chemists to assemble multiple functional groups in a controlled manner, ensuring that each part of the molecule contributes optimally to its overall properties.
Once synthesized, rigorous characterization is essential to confirm the identity and purity of the compound. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its structure and confirm its identity. Additionally, spectroscopic methods provide insights into the electronic environment of different atoms within the molecule, which is crucial for understanding how it will interact with biological targets.
In vitro studies are typically conducted next to evaluate the compound's biological activity. These studies involve testing the molecule against various biological assays designed to measure its interaction with target proteins or enzymes. Initial screening often focuses on identifying potential binding interactions with key therapeutic targets relevant to diseases such as cancer or neurological disorders. Positive results from these assays can then be followed up with more detailed mechanistic studies to understand how the compound exerts its effects at a molecular level.
Computational studies also play a critical role in understanding the properties of (E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one. Molecular modeling techniques allow researchers to predict how the molecule will behave in different environments and how it might interact with biological targets without conducting extensive experimental trials. These predictions can guide experimental design by highlighting key regions for modification or optimization based on predicted binding affinities and interaction patterns.
If initial studies yield promising results, further preclinical testing would be conducted before considering human trials. Preclinical studies involve evaluating toxicity profiles and pharmacokinetic properties using animal models or cell-based systems. These studies provide critical data on safety and dosing requirements before moving into human clinical trials where efficacy and side effects are assessed directly in patients.
The journey from discovery to clinical application is long but essential for ensuring that new drugs are both safe and effective for patients worldwide. Each step—synthesis characterization through computational modeling all contribute toward building confidence about what might become one day widely used therapeutic agent targeting complex diseases affecting millions globally today yet tomorrow thanks innovative work being done now fields like pharmaceutical chemistry continue push boundaries what possible achieve future medicine!
1024726-59-7 ((E)-1,1,1-Trifluoro-4-thiophen-2-yl-4-[3-(trifluoromethyl)anilino]but-3-en-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)